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Compound of Interest

Compound Name: 3-Iodo-1-methyl-1H-indazol-4-ol

CAS No.: 1823931-40-3

Cat. No.: B11850530

Get Quote

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists,

and Pharmacologists Focus: Synthetic accessibility, structure-activity relationships (SAR), and

therapeutic applications of the 1H-indazol-4-ol scaffold.

Executive Summary: The Indazole-4-ol Advantage
In the landscape of modern drug discovery, the 1H-indazol-4-ol scaffold has emerged as a

privileged substructure, primarily utilized as a robust bioisostere for phenols and indoles. Unlike

its carbocyclic or monocyclic heteroatomic counterparts, the indazole-4-ol core offers a unique

combination of amphoteric character (pKa ~13.8 for N-H deprotonation, ~1.0 for protonation),

metabolic stability, and defined hydrogen-bonding vectors.

This guide analyzes the discovery campaigns that elevated this scaffold from a chemical

curiosity to a clinical contender, specifically focusing on its role in allosteric CCR4 antagonism,

HIV-1 reverse transcriptase inhibition, and kinase modulation (Akt/PLK4).

Chemical Space & Rationale
The "Phenol Bioisostere" Hypothesis
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The 4-hydroxyindazole moiety mimics the electronic and steric profile of a phenol but

introduces a fused pyrazole ring that alters the physicochemical properties:

Lipophilicity: Generally lower LogP than the corresponding naphthalene derivatives,

improving water solubility.

H-Bonding: The N1 and N2 nitrogens provide additional H-bond donor/acceptor sites absent

in simple phenols.

Metabolic Blockade: The fused ring system prevents rapid glucuronidation often seen with

exposed phenols, while the 4-position oxygen serves as a handle for further diversification

(e.g., ethers, carbamates).

Tautomeric Considerations
Indazoles exist in a tautomeric equilibrium between 1H and 2H forms.[1] For 4-substituted

indazoles, the 1H-tautomer is thermodynamically dominant in the solid state and non-polar

solvents. However, substitution at N1 or N2 locks the conformation, dramatically affecting the

vector of the C4-substituent.

Tautomeric Equilibrium

Functionalization Vectors

1H-Indazol-4-ol
(Thermodynamically Favored)

2H-Indazol-4-ol
(Kinetic/Solvent Dependent)

Ka (low)

N1-Alkylation
(Major Product)

Base/R-X

O-Alkylation
(C4 Ether Linkage)

Base/Ar-F (SNAr)

C3-Halogenation
(Electrophilic Subst.)

NBS/NIS

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/Synthesis-of-1H-indazole-derivatives_fig5_362743313
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Tautomeric equilibrium and primary functionalization vectors for the indazole-4-ol

core.

Synthetic Accessibility & Protocols
Accessing the 4-hydroxyindazole core requires bypassing the natural tendency of benzenoid

precursors to cyclize at the more accessible positions.

Primary Route: The "Nitro-Aldehyde" Cyclization
This route is preferred for generating the unsubstituted 4-OH core on a multigram scale.

Protocol: Synthesis of 1H-indazol-4-ol

Precursor: Start with 2-methyl-3-nitroanisole.

Reduction: Catalytic hydrogenation (Pd/C, H2) yields 2-methyl-3-aminoanisole.

Diazotization/Cyclization: Treatment with NaNO2/AcOH (Jacobson indazole synthesis

conditions) effects the ring closure to 4-methoxyindazole.

Deprotection: Demethylation using BBr3 or HBr/AcOH yields the free 1H-indazol-4-ol.

Advanced Route: SNAr Arylation (For 4-Aryloxy
Derivatives)
For applications like HIV NNRTIs, the 4-OH group is reacted with electron-deficient aromatics.

Experimental Protocol: Preparation of 4-(3,5-Dicyanophenoxy)-1H-indazole

Reagents: 4-Hydroxyindazole (1.0 eq), 3,5-Dicyanofluorobenzene (1.0 eq), K2CO3 (1.5 eq).

Solvent: Anhydrous DMF (0.2 M).

Conditions: Heat at 80-100°C for 4-12 hours.

Workup: Dilute with water, filter the precipitate, wash with Et2O.
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Yield: Typically 60-80%.

Mechanism: Nucleophilic aromatic substitution (SNAr) where the phenoxide anion of the

indazole displaces the fluorine.

Case Study 1: CCR4 Antagonists (GSK)
Target: CC-chemokine receptor 4 (CCR4) Indication: Asthma, Inflammation Key Compound:

GSK2239633A

Discovery Logic
Researchers at GSK sought an allosteric antagonist for CCR4 to prevent T-cell recruitment in

asthmatic airways. High-throughput screening identified a sulfonamide hit.

Optimization: The initial hit lacked potency and oral bioavailability.

Scaffold Morphing: The central phenyl ring was replaced with an indazole to improve

solubility and lock the conformation.

The "4-Substituent" Breakthrough: SAR studies revealed that a substituent at the C4 position

of the indazole was critical for filling a small hydrophobic pocket in the allosteric site.

Observation: 4-Methoxy and 4-Hydroxy analogs showed superior potency compared to

C5/C6/C7 analogs.[2]

Result: The 4-methoxy-1H-indazole core became the anchor for the clinical candidate.

Quantitative Data Summary
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Compound Variant C4 Substituent
CCR4 Binding
(pIC50)

Oral Bioavailability
(F%)

Indazole Hit H 6.2 <5%

Analog A 5-OMe 6.5 12%

Analog B 6-OMe 6.8 15%

GSK2239633A 4-OMe 8.0 16% (Human est.)

Metabolite 4-OH 7.8 Low (High Clearance)

Table 1: SAR optimization of the indazole core for CCR4 antagonism. Note the steep potency

cliff associated with the C4 position.

Case Study 2: HIV-1 NNRTIs (Molecular
Hybridization)
Target: HIV-1 Reverse Transcriptase (RT) Strategy: Hybridization of Indazole with Diaryl Ethers

The Design Strategy
Traditional NNRTIs (like Efavirenz) face resistance issues. Researchers utilized the indazole-4-

ol as a central scaffold to hybridize features of diaryl ether inhibitors (DAPYs) and indoles.

Binding Mode: The indazole N-H acts as a hydrogen bond donor to the backbone carbonyl of

Lys101 in the RT allosteric pocket.

The 4-Aryloxy Linker: The oxygen at C4 serves as a spacer, positioning a 3,5-substituted

phenyl ring (mimicking the "wing" of the butterfly-like inhibitors) into the hydrophobic tunnel.
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Figure 2: Workflow for the discovery of Indazole-based NNRTIs.

Structural Biology & Binding Modes
The versatility of the substituted indazole-4-ol stems from its ability to adopt distinct binding

modes depending on the target.

Kinase Hinge Binding (ATP-Competitive)
In kinases like PLK4 and Akt, the indazole core often binds to the hinge region.

Interaction: The N1-H acts as a donor to the hinge residue (e.g., Glu/Met), while N2 acts as

an acceptor.

Role of C4-OH/OR: The substituent at C4 often points towards the solvent-exposed region or

the gatekeeper residue, allowing for solubilizing groups (like morpholine-linked ethers) to be

attached without disrupting the primary hinge interaction.
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Allosteric Pockets (GPCRs/RT)
Interaction: The core acts as a rigid spacer.

Role of C4-OH/OR: It dictates the "exit vector" of the attached pharmacophore, often

inducing a specific twist (dihedral angle) required to fit into narrow allosteric crevices (e.g.,

the NNRTI binding pocket).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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